Cas no 136315-05-4 (Heptanoic acid, 2-hydroxy-, propyl ester)

Heptanoic acid, 2-hydroxy-, propyl ester structure
136315-05-4 structure
Product Name:Heptanoic acid, 2-hydroxy-, propyl ester
CAS No:136315-05-4
MF:C10H20O3
MW:188.264003753662
CID:1239382
Update Time:2024-08-03

Heptanoic acid, 2-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 2-hydroxy-, propyl ester
    • Inchi: 1S/C10H20O3/c1-3-5-6-7-9(11)10(12)13-8-4-2/h9,11H,3-8H2,1-2H3
    • InChI Key: ZSLRFRIAGZGSFS-UHFFFAOYSA-N
    • SMILES: C(OCCC)(=O)C(O)CCCCC

Computed Properties

  • Exact Mass: 188.1413

Experimental Properties

  • Density: 0.965±0.06 g/cm3(Predicted)
  • Boiling Point: 234.5±8.0 °C(Predicted)
  • PSA: 46.53
  • pka: 13.20±0.20(Predicted)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.